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Compound of Interest

Compound Name:
(R)-[(1-Phenylethyl)amino]acetic

acid

Cat. No.: B591876 Get Quote

An In-depth Technical Guide on the Safety and Handling of (R)-[(1-Phenylethyl)amino]acetic
acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It

is not a substitute for a formal Safety Data Sheet (SDS) provided by a supplier. Always consult

the specific SDS for the material you are using and follow all applicable safety regulations.

Chemical Identification and Properties
(R)-[(1-Phenylethyl)amino]acetic acid is a chiral, non-proteinogenic amino acid derivative

commonly used as a building block in organic and medicinal chemistry, particularly in the

synthesis of peptides and other complex molecules.[1] Its stereochemistry makes it a valuable

component for introducing specific three-dimensional structures.

Table 1: Chemical Identifiers
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Identifier Value Reference

CAS Number 78397-15-6 [2][3]

Molecular Formula C10H13NO2 [2][3]

Molecular Weight 179.22 g/mol [2][3]

| Synonyms | 2-[((1R)-1-phenylethyl)amino]acetic Acid |[3] |

Table 2: Physicochemical Properties Note: The following data are primarily computed values for

the (S)-enantiomer, which are expected to be identical for the (R)-enantiomer. Experimental

data for the (R)-enantiomer is not readily available.

Property Value Reference

Topological Polar Surface

Area (TPSA)
49.33 Å² [3][4]

LogP (Computed) 1.4218 [3][4]

Hydrogen Bond Donor Count 2 [3][4]

Hydrogen Bond Acceptor

Count
2 [3][4]

Rotatable Bond Count 4 [3][4]

| Purity (Typical) | ≥97% |[3] |

Hazard Identification and Classification
A specific, verified GHS classification for (R)-[(1-Phenylethyl)amino]acetic acid is not

consistently available. However, based on data for the corresponding (S)-enantiomer and

structurally similar compounds, the following hazards should be assumed.

Table 3: GHS Hazard Classification (Inferred)
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Hazard Class GHS Code Statement Reference

Skin Irritation H315
Causes skin
irritation

[5]

Eye Irritation H319
Causes serious eye

irritation
[5]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[5]

| Acute Oral Toxicity | H302 | Harmful if swallowed |[6] |

Signal Word:Warning

Hazard Pictograms:

alt text

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P312: Call a POISON CENTER/doctor if you feel unwell.
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P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Engineering Controls
Work should be conducted in a well-ventilated area.

For procedures that may generate dust or aerosols, a certified chemical fume hood is

required.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile rubber). Consult

the glove manufacturer's specifications for breakthrough time and compatibility.

Skin and Body Protection: A laboratory coat must be worn. For larger quantities or tasks with

a higher risk of spillage, additional protective clothing may be necessary.[8]

Hygiene Measures
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling the compound, before breaks, and at the end of the

workday.[8]

Storage Conditions
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Store in a tightly sealed container to prevent moisture absorption.

Keep in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[3]

Some suppliers recommend storage at room temperature, protected from light.[3]

Personal Protective Equipment (PPE) Engineering Controls

Procedural Controls

Safety Goggles/
Face Shield

Nitrile Gloves Lab Coat Chemical Fume Hood Good Ventilation Eyewash/Safety Shower

Avoid Contact &
Inhalation

Wash Hands Thoroughly

Store Cool, Dry,
Well-Ventilated

Click to download full resolution via product page

Caption: Core Safety & Handling Controls.

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash skin immediately with soap and

plenty of water. If irritation persists, seek medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce hazardous decomposition products, including

carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 3.2. Avoid breathing dust and prevent contact with the substance.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Carefully sweep up the solid material, avoiding dust generation.

Place in a suitable, closed container for disposal. Ventilate the area and wash the spill site

after material pickup is complete.[8]

Accidental Release Response

Spill Occurs Evacuate Area
Wear Appropriate PPE

(Gloves, Goggles, Respirator)
Contain Spill

(Prevent entry to drains)
Sweep Up Solid

(Avoid Dust)
Place in Labeled
Waste Container

Decontaminate Area

Click to download full resolution via product page

Caption: Spill Response Workflow.

Experimental Protocols and Handling
(R)-[(1-Phenylethyl)amino]acetic acid is typically supplied as a solid and is used in organic

synthesis. The following is a generalized workflow for its use as a reagent.
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General Method for Use in a Coupling Reaction
This is a representative procedure and must be adapted for specific reaction requirements.

Preparation:

Set up the reaction apparatus (e.g., round-bottom flask with a magnetic stirrer) in a

chemical fume hood.

Ensure all glassware is dry.

Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) if the reaction is air or

moisture-sensitive.

Reagent Handling and Addition:

Weigh the required amount of (R)-[(1-Phenylethyl)amino]acetic acid in a weighing boat

or on weighing paper.

Transfer the solid to the reaction flask.

Add the appropriate solvent (e.g., Dichloromethane (DCM), N,N-Dimethylformamide

(DMF)) via syringe or cannula.[9]

Add other reactants and coupling agents (e.g., DIC, HOBt, DIPEA) to the flask, typically

under inert atmosphere and at a controlled temperature.[9]

Reaction and Work-up:

Monitor the reaction progress using a suitable analytical technique (e.g., TLC, LC-MS).

Upon completion, quench the reaction as required by the specific protocol.

Perform an aqueous work-up and extraction to isolate the crude product.

Purify the product using techniques such as column chromatography, crystallization, or

distillation.

Waste Disposal:
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Dispose of all chemical waste, including solvents and reaction byproducts, in appropriately

labeled hazardous waste containers according to institutional and local regulations.

Start: Prepare Dry Glassware
in Fume Hood

Weigh Solid Reagent

Transfer Solid to Flask

Add Solvent & Other Reactants
(Under Inert Atmosphere)

Run Reaction
(Monitor Progress)

Quench & Aqueous Work-up

Purify Crude Product

End: Characterize Pure Product

Click to download full resolution via product page
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Caption: Generalized Experimental Workflow.

Toxicological and Ecological Information
Toxicological Information

Acute Toxicity: Assumed to be harmful if swallowed.[6] No quantitative LD50 or LC50 data is

readily available.

Skin Corrosion/Irritation: Causes skin irritation.[5]

Serious Eye Damage/Irritation: Causes serious eye irritation.[5]

Respiratory Irritation: May cause respiratory tract irritation upon inhalation of dust.[5]

Chronic Exposure: To the best of our knowledge, the chemical, physical, and toxicological

properties have not been thoroughly investigated for long-term or chronic effects.

Ecological Information
No specific data is available. As a standard precaution, this chemical should not be allowed

to enter drains or the environment. Proper disposal is mandatory to prevent ecological

contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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